![molecular formula C15H12BrClFNOS B4114602 N-(4-bromo-2-fluorophenyl)-2-[(4-chlorophenyl)thio]propanamide](/img/structure/B4114602.png)
N-(4-bromo-2-fluorophenyl)-2-[(4-chlorophenyl)thio]propanamide
Overview
Description
N-(4-bromo-2-fluorophenyl)-2-[(4-chlorophenyl)thio]propanamide, also known as BCTP, is a chemical compound used in scientific research for its ability to selectively block the metabotropic glutamate receptor subtype 1 (mGluR1). This receptor is involved in various physiological and pathological processes and has been implicated in neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and addiction.
Mechanism of Action
N-(4-bromo-2-fluorophenyl)-2-[(4-chlorophenyl)thio]propanamide selectively blocks the activity of mGluR1 by binding to its allosteric site. mGluR1 is a G protein-coupled receptor that is activated by the neurotransmitter glutamate. Activation of mGluR1 leads to the activation of intracellular signaling pathways that modulate neuronal excitability and synaptic plasticity. By blocking mGluR1, this compound reduces the activity of these signaling pathways and modulates neuronal function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce pain perception in animal models of chronic pain. It has also been shown to reduce anxiety-like behavior in animal models of anxiety. This compound has been shown to improve motor function in animal models of Parkinson's disease. It has also been shown to impair learning and memory in animal models, suggesting that mGluR1 may play a role in these processes.
Advantages and Limitations for Lab Experiments
N-(4-bromo-2-fluorophenyl)-2-[(4-chlorophenyl)thio]propanamide has several advantages for lab experiments. It is highly selective for mGluR1 and does not interact with other glutamate receptors, making it a useful tool for studying the specific role of mGluR1 in various physiological and pathological processes. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations. It has a relatively low potency compared to other mGluR1 antagonists, which may limit its effectiveness in certain experiments. This compound also has a short half-life in vivo, which may limit its use in animal studies.
Future Directions
There are several future directions for research on N-(4-bromo-2-fluorophenyl)-2-[(4-chlorophenyl)thio]propanamide. One direction is to investigate the potential therapeutic applications of this compound in neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and addiction. Another direction is to investigate the role of mGluR1 in synaptic plasticity and learning and memory. Further research is also needed to develop more potent and selective mGluR1 antagonists that can be used in a wider range of experiments.
Scientific Research Applications
N-(4-bromo-2-fluorophenyl)-2-[(4-chlorophenyl)thio]propanamide is primarily used in scientific research to study the role of mGluR1 in various physiological and pathological processes. It has been shown to be a highly selective antagonist of mGluR1 and does not interact with other glutamate receptors. This compound has been used to investigate the role of mGluR1 in pain perception, addiction, anxiety, and neurodegenerative diseases such as Parkinson's disease. It has also been used to study the effects of mGluR1 blockade on synaptic plasticity and learning and memory.
properties
IUPAC Name |
N-(4-bromo-2-fluorophenyl)-2-(4-chlorophenyl)sulfanylpropanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrClFNOS/c1-9(21-12-5-3-11(17)4-6-12)15(20)19-14-7-2-10(16)8-13(14)18/h2-9H,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBDFPLASSDGWJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(C=C(C=C1)Br)F)SC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrClFNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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